Cas no 53-33-8 (Paramethasone)
Paramethasone structure
Product Name:Paramethasone
Paramethasone Chemical and Physical Properties
Names and Identifiers
-
- Paramethasone
- 6a-Fluoro-11b,17a,21-trihydroxy-16a-methyl-1,4-pregnadiene-3,20-dione
- 16a-Methyl-6a-fluoroprednisolone
- 6a-Fluoro-16a-methylprednisolone
- Cortiden
- Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- DB01384
- Parametasona [INN-Spanish]
- Cassenne
- (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- Parametasone [DCIT]
- Paramethasone [INN:BAN]
- LS-175409
- Q7135218
- CHEMBL1579
- Paramethasonum
- (6.ALPHA.,11.BETA.,16.ALPHA.)-6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- EINECS 200-169-2
- D07464
- 1,4-PREGNADIEN-6-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17,21-TRIOL-3,20-DIONE
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- C07413
- Parametasona
- Dillar (TN)
- PARAMETHASONE [WHO-DD]
- (6-alpha,11-beta,16-alpha)-6-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- UNII-VFC6ZX3584
- Paramethason
- 53-33-8
- Paramethasonum [INN-Latin]
- 16alpha-Methyl-6alpha-fluoroprednisolone
- Metilar
- D03IKT
- PARAMETHASONE [INN]
- VFC6ZX3584
- Parametasone
- Dillar
- PARAMETHASONE [MI]
- SCHEMBL4355
- 6alpha-Fluoro-11beta,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- Paramethasone (INN)
- Pregna-1,4-diene-3,20-dione, 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
- CHEBI:7922
- DTXSID3023421
- Paramezone
- CS 1483
- 6alpha-Fluoro-16alpha-methylprednisolone
- HSDB 3376
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
- (6alpha,11beta,16alpha)-6-Fluoro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- 6-alpha-fluoro-16-alpha-methylprednisolone
- PARAMETHASONE [HSDB]
- AKOS040753431
- PARAMETHASONE [VANDF]
- Flumethone
- PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
- Cortiden; 6-Fluoro-16-methylprednisolone
- CS-0017521
- HY-A0179
- NS00041037
- MKPDWECBUAZOHP-AFYJWTTESA-N
- Paramethasonum (INN-Latin)
- H02AB05
- DTXCID103421
- Parametasona (INN-Spanish)
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
- DA-76594
- 200-169-2
- FP100930
-
- Inchi: 1S/C22H29FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h4-5,7,11,13-14,16-17,19,24,26,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
- InChI Key: MKPDWECBUAZOHP-AFYJWTTESA-N
- SMILES: F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O
Computed Properties
- Exact Mass: 392.20000
- Monoisotopic Mass: 392.19990218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.32 g/cm3
- Melting Point: 228-241oC
- Boiling Point: 573.5°C at 760 mmHg
- Flash Point: 300.6°C
- Refractive Index: 1.589
- PSA: 94.83000
- LogP: 1.75160
- Vapor Pressure: 1.53E-15mmHg at 25°C
Paramethasone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P191840-2.5mg |
Paramethasone |
53-33-8 | 2.5mg |
$ 253.00 | 2023-09-06 | ||
| TRC | P191840-25mg |
Paramethasone |
53-33-8 | 25mg |
$ 1990.00 | 2023-09-06 |
Paramethasone Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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